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Compound of Interest

Compound Name: 5-Methyl-2-hepten-4-one

Cat. No.: B146534

5-Methyl-2-hepten-4-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Methyl-2-hepten-4-one, a significant
flavor and fragrance compound. It includes key physical data, detailed experimental protocols
for its synthesis, and a representative analytical methodology. The information is structured to
be a valuable resource for laboratory and development work.

Core Data and Physical Properties

5-Methyl-2-hepten-4-one, also known as Filbertone or Hazelnut ketone, is a naturally
occurring organic compound.[1][2] Its primary identifier in chemical literature and databases is
CAS Number 81925-81-7.[1][2][3][4][5][6] The compound is recognized for its characteristic
nutty and roasted hazelnut-like flavor and aroma.[1]

Physical and Chemical Data Summary

A compilation of the key physical and chemical properties of 5-Methyl-2-hepten-4-one is
presented in the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 81925-81-7 [3114]
Molecular Formula CsH140 [2][4]
Molecular Weight 126.20 g/mol [4107]
Boiling Point 170 °C (lit.) [1]8]
Density 0.845 g/mL at 25 °C (lit.) [1][8]

Refractive Index

n20/D 1.444 (lit.)

[1](8]

Flash Point

61 °C (141.8 °F) - closed cup

[8]

Odor Profile

Fruity, hazelnut, green, nutty,

roasted

[1]

Taste Profile

Hazelnut, buttery, mushroom

[1]

Experimental Protocols

This section details a two-step experimental protocol for the synthesis of 5-Methyl-2-hepten-4-

one, commencing with a Grignard reaction to produce the alcohol intermediate, followed by an

oxidation step to yield the final ketone.

Part 1: Synthesis of 5-Methyl-2-hepten-4-ol (Grignhard

Reaction)

Objective: To synthesize the alcohol intermediate, 5-methyl-hept-2-en-4-ol, via the reaction of a

Grignard reagent with crotonaldehyde.

Materials:

e Magnesium filings: 24.32 g

e 2-Bromobutane: 137 g

e Anhydrous diethyl ether: 160 ml
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o Crotonaldehyde: 56 g
e |ce water

e Hydrochloric acid
Procedure:

o Prepare the Grignard reagent, 2-butylmagnesium bromide, by reacting 24.32 g of
magnesium filings with 137 g of 2-bromobutane in 100 ml of anhydrous diethyl ether.

e In a separate flask, dissolve 56 g of crotonaldehyde in 60 ml of anhydrous diethyl ether.
e Cool the Grignard reagent solution to 0-10 °C using an ice bath.

» Add the crotonaldehyde solution dropwise to the cooled Grignard reagent.

 After the addition is complete, heat the mixture to reflux and maintain for 2 hours.

e Cool the reaction mixture and then carefully decompose it by adding ice water and
hydrochloric acid.

o Extract the product with diethyl ether, neutralize the organic phase, and distill to purify.

e The expected product is 56 g of 5-methyl-hept-2-en-4-ol, with a boiling point of 70 °C at 18
mbar.

Part 2: Oxidation to 5-Methyl-2-hepten-4-one

Objective: To oxidize the synthesized 5-methyl-hept-2-en-4-ol to the target ketone, 5-Methyl-2-
hepten-4-one.

Materials:
e 5-Methyl-hept-2-en-4-ol: 52 g
e Sodium dichromate: 40.34 g

o Sulfuric acid: 54.1 g
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» Diethyl ether

e Ice

Procedure:

Prepare a mixture of 40.34 g of sodium dichromate and 54.1 g of sulfuric acid.

» Slowly add this oxidizing mixture to 52 g of 5-methyl-hept-2-en-4-ol while cooling the reaction
vessel with ice.

 After the addition is complete, continue to stir the reaction at room temperature for an
additional hour.

o Extract the product from the reaction mixture using diethyl ether.
e Wash the organic phase until it is neutral.
e Remove the diethyl ether solvent by distillation.

« Distill the crude product to obtain the purified 5-Methyl-2-hepten-4-one. Redistillation using
a slotted tube column can improve purity, yielding a product with a boiling point of 72 °C at
20 mbar.

Synthesis and Analytical Workflow Visualization

The following diagrams illustrate the synthesis pathway of 5-Methyl-2-hepten-4-one and a
representative analytical workflow for its characterization.
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Step 1: Grignard Reaction

Crotonaldehyde

Mg

+ Mg / Ether

2-Butylmagnesium + Crotonaldehyde
— bromide 5-Methyl-2-hepten-4-ol
2-Bromobutane

Step 2: Oxidation

Na2Cr207 / H2S0O4 5-Methyl-2-hepten-4-one

Oxidation
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Representative GC-MS Analytical Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [5-Methyl-2-hepten-4-one CAS number and physical
data). BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146534#5-methyl-2-hepten-4-one-cas-number-and-
physical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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